Cas no 2639442-26-3 (tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate)

• Product Name: tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate
• CAS No: 2639442-26-3
• MF: C₁₅H₁₈FN₃O₂
• MW: 291.32072687149
• CID: 5665478
• PubChem ID: 165900506
• Update Time: 2025-05-26

tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27722875
• tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate
• 2639442-26-3

• Inchi： 1S/C15H18FN3O2/c1-9-7-18-19(8-9)13-5-10(12(17)6-11(13)16)14(20)21-15(2,3)4/h5-8H,17H2,1-4H3
• InChI Key： IXZKTRDWSNFJLP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1N1C=C(C)C=N1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 291.13830499g/mol
• Monoisotopic Mass: 291.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate

Introduction to Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate (CAS No. 2639442-26-3)

Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate, identified by its CAS number 2639442-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its structural complexity and functional diversity. The presence of multiple substituents, including a tert-butyl group, an amino group, a fluoro atom, and a 4-methyl-1H-pyrazol-1-yl moiety, imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group, a bulky alkyl substituent, is known for its steric hindrance effects, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This feature is particularly valuable in designing molecules with enhanced pharmacokinetic profiles. On the other hand, the amino group serves as a hydrogen bond donor or acceptor, playing a crucial role in modulating interactions with biological receptors. The introduction of a fluoro atom at the 4-position of the benzoate ring is another strategic modification that has been widely employed in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and influence the electronic properties of molecules.

The 4-methyl-1H-pyrazol-1-yl substituent adds an additional layer of complexity to the compound's structure. Pyrazole derivatives are well-documented for their biological activity across various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of this moiety suggests that Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate may exhibit similar pharmacological properties or serve as a scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Studies have shown that benzoate derivatives with fluorine substituents can exhibit potent inhibitory effects on certain enzymes and receptors. For instance, related compounds have been investigated for their potential in modulating inflammatory pathways by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The structural features of Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate align well with these findings, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological relevance, this compound has also been explored in the context of material science and industrial applications. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. Researchers have utilized similar benzoate derivatives in the development of advanced polymers and coatings, where their ability to enhance material stability and durability is highly beneficial.

The synthesis of Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted side products, making the process more sustainable and scalable for industrial production.

From a regulatory perspective, compounds like Tert-butyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-y)benzoate must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to assess their biological activity and potential toxicities. These studies provide critical insights into the compound's pharmacokinetic behavior and help identify any adverse effects that may need to be addressed before human trials.

The integration of high-throughput screening (HTS) technologies has significantly accelerated the drug discovery process by allowing researchers to test thousands of compounds against various biological targets simultaneously. This approach has led to the identification of novel lead compounds with promising therapeutic potential. Tert-butyl 2-amino-4-fluoro-octahydroxyindole]benzoate, with its complex structure and diverse functional groups, is well-suited for HTS campaigns aimed at discovering new drugs for unmet medical needs.

The role of computational tools in drug design cannot be overstated. Molecular docking simulations have become indispensable in predicting how a compound interacts with its biological target at the atomic level. These simulations help researchers optimize the structure of Tert-butyl 2-amino-octahydroxyindole]benzoate to improve its binding affinity and selectivity. By leveraging machine learning algorithms, researchers can further refine their predictions and accelerate the design process.

In conclusion,Tert-butyl 2-amino-octahydroxyindole]benzoate (CAS No. 2639442